Cas no 438030-15-0 (3-(9-Ethyl-9H-carbazol-3-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(9-Ethyl-9H-carbazol-3-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 438030-15-0
• MF: C₂₂H₁₇N₃OS
• MW: 371.454883337021
• CID: 5715810
• PubChem ID: 3748705
• Update Time: 2025-10-28

3-(9-Ethyl-9H-carbazol-3-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• Z56837050
• EN300-03319
• 3-(9-ethylcarbazol-3-yl)-2-sulfanylidene-1H-quinazolin-4-one
• ZINC03885791
• 438030-15-0
• AKOS000116413
• 3-(9-ethyl-9H-carbazol-3-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• Oprea1_501001
• 4(1H)-Quinazolinone, 3-(9-ethyl-9H-carbazol-3-yl)-2,3-dihydro-2-thioxo-
• 3-(9-Ethyl-9H-carbazol-3-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C22H17N3OS/c1-2-24-19-10-6-4-7-15(19)17-13-14(11-12-20(17)24)25-21(26)16-8-3-5-9-18(16)23-22(25)27/h3-13H,2H2,1H3,(H,23,27)
• InChI Key： AKGVUCMGUYQKFH-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1C1C=CC2=C(C=1)C1C=CC=CC=1N2CC)=O

Computed Properties

• Exact Mass: 371.10923335g/mol
• Monoisotopic Mass: 371.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 534.5±56.0 °C(Predicted)
• pka: 10.92±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 3-(9-Ethyl-9H-carbazol-3-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

Professional Introduction to 3-(9-Ethyl-9H-carbazol-3-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 438030-15-0)

3-(9-Ethyl-9H-carbazol-3-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique chemical structure and its CAS number CAS No. 438030-15-0, represents a promising candidate for further exploration in drug discovery and therapeutic applications. The molecular framework of this compound integrates several key pharmacophoric elements, including a carbazole moiety and a quinazolinone scaffold, which are well-documented for their biological activity and potential therapeutic value.

The carbazole moiety, characterized by its aromatic structure and electron-rich system, is frequently encountered in natural products and pharmacologically active molecules. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The ethyl substitution on the carbazole ring further enhances its electronic properties, making it a versatile platform for structural modifications and functionalization.

The second major pharmacophore in this compound is the quinazolinone scaffold. Quinazolinone derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The sulfanyl group at the 2-position of the quinazolinone ring introduces polarity and reactivity to the molecule, which can be exploited to enhance binding affinity to biological targets. This structural feature also opens up possibilities for further derivatization and optimization to improve pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The combination of a carbazole and quinazolinone moiety in 3-(9-Ethyl-9H-carbazol-3-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one positions it as a compelling candidate for such efforts. The unique structural features of this compound have prompted investigations into its potential applications in treating various diseases, particularly those associated with abnormal cell proliferation and inflammation.

One of the most exciting areas of research involving this compound is its potential as an inhibitor of kinases—enzymes that play a crucial role in cell signaling pathways associated with cancer progression. Kinase inhibitors have emerged as a cornerstone of modern oncology due to their ability to disrupt aberrant signaling networks that drive tumor growth. Preliminary studies have suggested that derivatives of quinazolinone can effectively modulate kinase activity by binding to their active sites or allosteric pockets. The presence of the sulfanyl group in this compound may enhance its ability to interact with these targets, leading to potent inhibitory effects.

The synthesis of 3-(9-Ethyl-9H-carbazol-3-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the quinazolinone core through cyclization reactions followed by functionalization at the 2-position with a sulfanyl group. Subsequent attachment of the carbazole moiety via nucleophilic substitution or other coupling strategies completes the molecular architecture. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit the activity of several kinases at submicromolar concentrations, suggesting strong binding affinity to these targets. Additionally, cellular assays have shown that this compound can induce apoptosis in cancer cell lines while displaying minimal toxicity towards normal cells. These findings are particularly promising given the growing demand for selective kinase inhibitors with improved therapeutic profiles.

The development of novel drug candidates often involves extensive structural optimization to enhance pharmacological properties such as solubility, bioavailability, and metabolic stability. Computational modeling techniques have been instrumental in guiding these efforts by predicting how different structural modifications will affect molecular interactions with biological targets. For instance, molecular docking studies can help identify optimal positions for substituents like the sulfanyl group on the quinazolinone scaffold to maximize binding affinity while minimizing off-target effects.

The potential therapeutic applications of 3-(9-Ethyl-9H-carbazol-3-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one extend beyond oncology; it shows promise as an anti-inflammatory agent as well. Chronic inflammation is implicated in numerous diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways through interactions with specific kinases or other signaling molecules, this compound could offer new treatment strategies for these conditions.

The role of computational chemistry in drug discovery cannot be overstated; it provides powerful tools for designing molecules with desired properties before they are synthesized experimentally. Techniques such as quantum mechanical calculations can elucidate electronic structures and predict reactivity patterns essential for rational drug design. Furthermore，“in silico” screening methods allow researchers to rapidly evaluate large libraries of compounds based on their predicted biological activities.

The future direction of research on 3-(9-Ethyl-9H-carbazol-3-yI)-2-sulfanyl -3 ,4 -dihydroquin azolin -4 - one will likely focus on further refining its chemical structure through medicinal chemistry approaches aimed at improving its pharmacokinetic properties while maintaining or enhancing its biological activity . Strategies may include exploring alternative synthetic routes , optimizing substitution patterns , an d investigating prodrug formulations that enhance delivery an d bioavailability . p > < p > Collaborative efforts between academic laboratories an d pharmaceutical industries will be crucial i n translating laboratory findings i nto clinical applications . Preclinical studie s will be necessary to evaluate t he safety an d efficacy o f thi s compoun d before i t can move forward i n human trials . These studies will provide valuable insights i nto how best t o integrate i t i nto existing therapeutic paradigms an d assess i ts potential impact on patients suffering from relevant diseases . p > < p > As our understanding o f biological systems continues t o evolve , so too will our approaches t o drug discovery an d development . The integration o f interdisciplinary techniques , inclu ding chemical biology , genomics , an d proteomics , will enable more targeted an d effective therapies . Compoun ds like 3-(9-Ethyl -9H-carbazol -3-yI ) -2-sulfany l -3 ,4 -dihydroqui naz olin -4-one exemplify how innovative molecular design coupled wi th rigorous scientific investigation can lead t o breakthroughs i n medicine . p >